molecular formula C22H36O2 B10849761 (1R,3S)-3-[2-methoxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-ol

(1R,3S)-3-[2-methoxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-ol

Cat. No.: B10849761
M. Wt: 332.5 g/mol
InChI Key: ZVQYLLPGZZZCSV-PKOBYXMFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

JWH-441: is a synthetic cannabinoid that belongs to the naphthoylindole family. It was developed by Dr. John W. Huffman and is known for its high affinity for cannabinoid receptors. This compound is structurally related to other synthetic cannabinoids such as JWH-018 and JWH-073, and it has been studied for its potential psychoactive effects and interactions with the endocannabinoid system .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of JWH-441 involves the reaction of 1-naphthoyl chloride with 1-pentyl-1H-indole under heat. The resulting substance is then dissolved in ethanol or another suitable solvent and crystallized . The reaction typically requires an inert atmosphere and controlled temperature to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of JWH-441 follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction conditions to ensure consistency and purity of the final product. Quality control measures, such as gas chromatography and mass spectrometry, are employed to verify the compound’s identity and purity .

Comparison with Similar Compounds

JWH-441 is structurally similar to other synthetic cannabinoids such as JWH-018, JWH-073, and AM-2201. it exhibits unique pharmacological properties due to differences in its chemical structure . For example:

These differences highlight the importance of structural variations in determining the pharmacological profile of synthetic cannabinoids.

Properties

Molecular Formula

C22H36O2

Molecular Weight

332.5 g/mol

IUPAC Name

(1R,3S)-3-[2-methoxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-ol

InChI

InChI=1S/C22H36O2/c1-5-6-7-8-14-22(2,3)18-12-13-20(21(16-18)24-4)17-10-9-11-19(23)15-17/h12-13,16-17,19,23H,5-11,14-15H2,1-4H3/t17-,19+/m0/s1

InChI Key

ZVQYLLPGZZZCSV-PKOBYXMFSA-N

Isomeric SMILES

CCCCCCC(C)(C)C1=CC(=C(C=C1)[C@H]2CCC[C@H](C2)O)OC

Canonical SMILES

CCCCCCC(C)(C)C1=CC(=C(C=C1)C2CCCC(C2)O)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.